molecular formula C4H9BrO3S B8503520 3-Bromopropyl methanesulfonate

3-Bromopropyl methanesulfonate

Cat. No.: B8503520
M. Wt: 217.08 g/mol
InChI Key: RZBUBNOTSHCHRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromopropyl methanesulfonate is a methanesulfonate ester featuring a 3-bromopropyl group. Methanesulfonate esters are known for their stability and reactivity in nucleophilic substitution reactions, while bromopropyl groups contribute to alkylation and cross-coupling applications .

Properties

Molecular Formula

C4H9BrO3S

Molecular Weight

217.08 g/mol

IUPAC Name

3-bromopropyl methanesulfonate

InChI

InChI=1S/C4H9BrO3S/c1-9(6,7)8-4-2-3-5/h2-4H2,1H3

InChI Key

RZBUBNOTSHCHRT-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCCCBr

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bromopropyl Derivatives

(3-Bromopropyl)-Benzene (CAS 637-59-2)
  • Structure : A benzene ring attached to a 3-bromopropyl chain.
  • Applications : Used in synthesis of pharmaceuticals and agrochemicals, e.g., as intermediates in pyrimidine derivatives (e.g., compounds 7a–d in ) .
  • Reactivity : The bromine atom facilitates nucleophilic substitution, enabling linkage to heterocycles like pyrimidines .
5-(3-Bromopropyl)-3-(4-R-phenyl)-1,2,4-oxadiazole (e.g., MC3465/MC3466)
  • Structure : A 3-bromopropyl group attached to an oxadiazole core.
  • Applications : Demonstrated as host-directed therapeutics (HDTs) for tuberculosis, targeting host macrophages .
  • Key Feature : The bromopropyl group enhances membrane permeability and interaction with host targets .

Methanesulfonate Esters

Methyl Methanesulfonate (MMS, CAS Not Provided)
  • Structure : A methyl group bonded to a methanesulfonate group.
  • Toxicity Profile: Induces DNA damage via alkylation, activating p53 pathways at 200 μM (). Its potency is lower than etoposide but higher than quercetin in p53-normalized assays .
  • Applications : Widely used in genetic toxicology studies to model DNA damage responses .
Lead Methanesulfonate (CAS Not Provided)
  • Structure : A lead cation paired with methanesulfonate.
  • Properties : Colorless liquid, corrosive to metals, and decomposes into toxic sulfur oxides upon heating .
  • Toxicity : Causes respiratory irritation and central nervous system effects, highlighting the role of the cation in toxicity .

Sulfonate Derivatives

3-Hydroxypropane-3-Sulfonate
  • Structure : A sulfonate group attached to a hydroxypropane chain.
  • Differentiation : Distinguished from acetone bisulfite derivatives by its synthesis pathway (reaction with phosphorus pentachloride) and stability .

Data Table: Key Properties of Comparable Compounds

Compound CAS Number Molecular Formula Key Properties/Applications Toxicity/Regulatory Notes
(3-Bromopropyl)-Benzene 637-59-2 C₉H₁₁Br Intermediate in heterocycle synthesis Limited toxicity data
Methyl Methanesulfonate - C₂H₆O₃S DNA alkylation, p53 activation at 200 μM Genotoxic, used in toxicology studies
Lead Methanesulfonate - Pb(CH₃SO₃)₂ Corrosive, decomposes to SOₓ fumes Acute CNS toxicity, respiratory irritant
5-(3-Bromopropyl)-oxadiazole - C₁₁H₁₀BrN₃O Host-directed anti-TB agent Targets host macrophages, low bacterial resistance risk

Research Findings and Mechanistic Insights

  • Alkylation Potential: Bromopropyl derivatives like (3-bromopropyl)-benzene and 3-bromopropyl-oxadiazoles exhibit nucleophilic substitution reactivity, enabling covalent modifications in target molecules . Methanesulfonate esters (e.g., methyl methanesulfonate) alkylate DNA bases, triggering p53-mediated repair pathways .
  • Toxicity Trends: Lead methanesulfonate’s toxicity is driven by its lead cation, whereas methyl methanesulfonate’s genotoxicity stems from its alkylating capacity. Bromopropyl groups may reduce acute toxicity compared to heavy metal-containing analogs .
  • Synthetic Utility : Bromopropyl groups are versatile in constructing complex heterocycles, as shown in pyrimidine derivatives (69–71% yields) . Methanesulfonate esters are preferred for their stability in polar solvents .

Q & A

Basic Questions

Q. What are the recommended synthetic routes for preparing 3-bromopropyl methanesulfonate in laboratory settings?

  • Methodology : The compound can be synthesized via nucleophilic substitution, where methanesulfonyl chloride reacts with 3-bromopropanol under controlled conditions (e.g., in anhydrous dichloromethane with a base like triethylamine to scavenge HCl). Reaction progress is monitored using thin-layer chromatography (TLC), and purification is achieved via flash chromatography or recrystallization .
  • Key Considerations : Ensure anhydrous conditions to prevent hydrolysis of the methanesulfonate ester. Verify purity using 1H^1H-NMR and GC-MS to confirm the absence of unreacted starting materials or byproducts .

Q. What analytical techniques are most reliable for characterizing 3-bromopropyl methanesulfonate?

  • Methodology :

  • Spectroscopy : 1H^1H-NMR and 13C^{13}C-NMR to confirm structural integrity (e.g., methylene protons adjacent to the sulfonate group typically resonate at δ 3.0–4.0 ppm).
  • Chromatography : GC-MS or HPLC with UV detection (λ = 210–220 nm) for purity assessment.
  • Elemental Analysis : To validate stoichiometry, particularly for bromine and sulfur content .
    • Validation : Cross-reference spectral data with literature or databases (e.g., PubChem) to confirm identity .

Q. What safety protocols are critical when handling 3-bromopropyl methanesulfonate?

  • Guidelines :

  • Use PPE (gloves, goggles, lab coat) and work in a fume hood due to potential mutagenicity, as inferred from analogs like ethyl methanesulfonate .
  • Avoid exposure to moisture to prevent hydrolysis, which may release corrosive HBr or methanesulfonic acid.
  • Store in airtight, light-resistant containers at 2–8°C to minimize degradation .

Advanced Research Questions

Q. How does the stability of 3-bromopropyl methanesulfonate vary under different pH and temperature conditions?

  • Experimental Design :

  • Hydrolysis Kinetics : Conduct accelerated stability studies by incubating the compound in buffers (pH 2–12) at 25°C, 40°C, and 60°C. Monitor degradation via HPLC or LC-MS to quantify residual ester and hydrolysis products (e.g., methanesulfonic acid and 3-bromopropanol).
  • Data Analysis : Apply Arrhenius equations to predict shelf life under standard storage conditions.
    • Key Findings : Analogous methanesulfonate esters (e.g., methyl methanesulfonate) show increased hydrolysis rates under alkaline conditions and elevated temperatures, suggesting similar behavior for 3-bromopropyl derivatives .

Q. What mechanistic insights explain the reactivity of 3-bromopropyl methanesulfonate in nucleophilic substitution reactions?

  • Methodology :

  • Competitive Reactions : Compare reaction rates with nucleophiles (e.g., azide, iodide) in polar aprotic solvents (DMF, DMSO) to assess leaving-group efficacy.
  • Computational Modeling : Use DFT calculations to evaluate the energy barrier for sulfonate-group departure versus bromide displacement.
    • Contradictions : Unlike simpler alkyl bromides, the methanesulfonate group may act as a better leaving group under certain conditions, complicating selectivity in multi-step syntheses .

Q. How can trace impurities (e.g., residual methanesulfonyl chloride) be quantified in 3-bromopropyl methanesulfonate batches?

  • Analytical Approach :

  • Derivatization GC : Derivatize impurities with fluorescent tags (e.g., dansyl chloride) for enhanced detection limits (≤1 ppm).
  • LC-MS/MS : Employ multiple reaction monitoring (MRM) for targeted impurity identification, using reference standards for calibration .
    • Validation : Spike-and-recovery experiments to ensure method accuracy and precision, particularly for genotoxic impurities .

Q. What are the challenges in using 3-bromopropyl methanesulfonate as a crosslinking agent in polymer chemistry?

  • Experimental Challenges :

  • Side Reactions : Competing hydrolysis or elimination (e.g., forming allyl sulfonates) can reduce crosslinking efficiency.
  • Optimization : Screen solvents (e.g., THF vs. toluene) and initiators (e.g., AIBN) to balance reactivity and stability.
    • Advanced Characterization : Use GPC and 1H^1H-NMR to assess polymer branching and confirm incorporation of the crosslinker .

Data Contradictions and Resolution

  • Issue : Discrepancies in hydrolysis rates reported for methanesulfonate esters under acidic vs. basic conditions.

    • Resolution : Contextualize data by considering solvent effects (e.g., protic vs. aprotic) and steric hindrance from the 3-bromopropyl group, which may slow nucleophilic attack compared to smaller esters .
  • Issue : Conflicting recommendations for storage conditions (ambient vs. refrigerated).

    • Resolution : Conduct long-term stability studies under ICH guidelines (25°C/60% RH) to establish evidence-based storage protocols .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.